Cas no 522-40-7 ((E)-Hex-3-ene-3,4-diylbis(4,1-phenylene) bis(dihydrogen phosphate))

• Product Name: (E)-Hex-3-ene-3,4-diylbis(4,1-phenylene) bis(dihydrogen phosphate)
• CAS No: 522-40-7
• MF: C₁₈H₂₂O₈P₂
• MW: 428.310007572174
• CID: 368489
• PubChem ID: 3032325
• Update Time: 2025-05-26

(E)-Hex-3-ene-3,4-diylbis(4,1-phenylene) bis(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• (E)-Hex-3-ene-3,4-diylbis(4,1-phenylene) bis(dihydrogen phosphate)
• [4-[(E)-4-(4-phosphonooxyphenyl)hex-3-en-3-yl]phenyl] dihydrogen phosphate
• 3-Hexene-3,4-diylbis(4,1-phenylene) bis[dihydrogen (phosphate)]
• Diethylstilbestrol diphosphate [USAN]
• FOSFESTROL
• 3,4-Bis-(4-phosphonooxy-phenyl)-hex-3t-en
• 3,4-bis-(4-phosphonooxy-phenyl)-hex-3t-ene
• Desdp
• Diethylstilbestrol diphosphate
• Diethylstilbestryl diphosphate
• Fosfestrolum [INN-Latin]
• Honvan
• Phosphestrol
• Phosphoestrolum
• ST52-Asta
• Stilbestrol diphosphate
• alpha,alpha'-diethyl-(e)-4,4'-stilbenediol bis(dihydrogen phosphate)
• diethylstilbesterol diphosphate
• 4-{1-Ethyl-2-[4-(phosphonooxy)phenyl]-1-butenyl}phenyl dihydrogen phosphate
• CHEMBL1200598
• (E)-4,4'-(hex-3-ene-3,4-diyl)bis(4,1-phenylene) bis(dihydrogen phosphate)
• Phenol, 4,4'-(1,2-diethyl-1,2-ethenediyl)bis-, bis(dihydrogen phosphate), (E)-
• BB 0266147
• Honvol
• FOSFESTROL [WHO-DD]
• DESP
• FOSFESTROL [JAN]
• .ALPHA.,.ALPHA.'-DIETHYL-(E)-4,4'-STILBENEDIOL BIS(DIHYDROGEN PHOSPHATE)
• C08145
• DIETHYLSTILBESTROL DIPHOSPHATE [VANDF]
• ST-52
• SR-01000945066-1
• alpha,alpha'-Diethyl-4,4'-stilbenediol diphosphate
• CCRIS 2778
• Fosfestrol [INN]
• CAS-522-40-7
• FOSFESTROL (MART.)
• NSC10481
• (E)-4,4'-(1,2-ethenediyl)-bisphenol bis(dihydrogen phosphate)
• PHENOL, 4,4'-(1,2-DIETHYL-1,2-ETHENEDIYL)BIS-, BIS(DIHYDROGEN PHOSPHATE), (E)
• SR-01000945066
• Diethylstilbestrol diphosphate [USP]
• diethyldioxystilbene diphosphate
• Stilphostrol (TN)
• alpha,alpha'-diethyl-4,4'-stilbenediol diphosphoric acid ester
• Fosfestrolum (INN-Latin)
• EINECS 236-545-8
• 4,4'-Stilbenediol, alpha,alpha'-diethyl-, bis(dihydrogen phosphate), (E)-
• C18H22O8P2
• Phenol, 4,4'-((1E)-1,2-diethyl-1,2-ethenediyl)bis-, bis(dihydrogen phosphate)
• fosfesterol
• Phenol, 4,4'-[(1E)-1,2-diethyl-1,2-ethenediyl]bis-, bis(dihydrogen phosphate)
• CHEBI:4532
• difostilben
• ST 52-ASTA
• DTXCID1026906
• 4,4'-(1,2-DIETHYL-1,2-ETHENEDIYL)BISPHENOL BIS(DIHYDROGEN PHOSPHATE) (E)-
• FOSFESTROL [MI]
• D00946
• Tox21_112794
• Diethylstilbestrol 4,4'-Diphosphoric Ester
• Fosfestrolum
• A0E0NMA80F
• DTXSID3046906
• EINECS 208-328-8
• SCHEMBL9370
• Q1003185
• FOSFESTROL [MART.]
• Stilphostrol
• L02AA04
• 522-40-7
• NS00001671
• Diethylstilbestrol bisphosphate
• NCGC00181335-01
• (E)-4,4'-(Hex-3-ene-3,4-diyl)-bis(phenyl dihydrogen phosphate)
• UNII-A0E0NMA80F
• Diethylstilbestrol diphosphate (USP)
• Fosfestrol (JAN/INN)
• [4-[(E)-1-ethyl-2-(4-phosphonooxyphenyl)but-1-enyl]phenyl] dihydrogen phosphate
• DIETHYLSTILBESTROL DIPHOSPHATE [ORANGE BOOK]
• Stilboestrol Diphosphate
• fosfestrolo
• AKOS005267157
• NLORYLAYLIXTID-ISLYRVAYSA-N
• BRD-K20801936-001-01-9
• G90075
• SBI-0654643.0001

• MDL： MFCD00867397
• Inchi： 1S/C18H22O8P2/c1-3-17(13-5-9-15(10-6-13)25-27(19,20)21)18(4-2)14-7-11-16(12-8-14)26-28(22,23)24/h5-12H,3-4H2,1-2H3,(H2,19,20,21)(H2,22,23,24)/b18-17+
• InChI Key： NLORYLAYLIXTID-ISLYRVAYSA-N
• SMILES： P(=O)(O)(O)OC1C=CC(=CC=1)/C(/CC)=C(/C1C=CC(=CC=1)OP(=O)(O)O)\CC

Computed Properties

• Exact Mass: 428.07900
• Monoisotopic Mass: 428.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 134A^2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 250.5°C
• Boiling Point: 648.7±65.0 °C at 760 mmHg
• Flash Point: 346.1±34.3 °C
• Refractive Index: 1.609
• PSA: 153.14000
• LogP: 4.36040
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

(E)-Hex-3-ene-3,4-diylbis(4,1-phenylene) bis(dihydrogen phosphate) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on (E)-Hex-3-ene-3,4-diylbis(4,1-phenylene) bis(dihydrogen phosphate)

Introduction to (E)-Hex-3-ene-3,4-diylbis(4,1-phenylene) bis(dihydrogen phosphate) and Its Significance in Modern Chemistry

The compound with the CAS number 522-40-7 is known as (E)-Hex-3-ene-3,4-diylbis(4,1-phenylene) bis(dihydrogen phosphate), a sophisticated molecular entity that has garnered significant attention in the field of advanced materials and chemical biology. This compound, characterized by its unique structural framework, exhibits a blend of properties that make it highly relevant for various applications, particularly in the development of novel materials and pharmaceuticals.

The molecular structure of (E)-Hex-3-ene-3,4-diylbis(4,1-phenylene) bis(dihydrogen phosphate) consists of an intricate network of carbon and phosphorus atoms, arranged in a way that imparts exceptional stability and reactivity. The presence of double bonds in the hex-3-ene moiety and the phosphate groups enhances its ability to participate in various chemical reactions, making it a versatile building block for synthetic chemistry.

In recent years, there has been a surge in research focused on the applications of this compound in the field of organic electronics. Its ability to form stable conjugated systems has made it a promising candidate for use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other electronic devices. The conjugated system, facilitated by the alternating single and double bonds in its structure, allows for efficient charge transport, which is crucial for the performance of these devices.

Moreover, the phosphate groups in (E)-Hex-3-ene-3,4-diylbis(4,1-phenylene) bis(dihydrogen phosphate) contribute to its hydrophilic nature, enabling it to interact effectively with biological systems. This property has opened up new avenues for its use in drug delivery systems and biomedical applications. Researchers have been exploring its potential as a carrier molecule for therapeutic agents, leveraging its ability to encapsulate and release drugs in a controlled manner.

One of the most intriguing aspects of this compound is its role in catalysis. The unique arrangement of atoms and functional groups makes it an excellent catalyst or co-catalyst in various chemical reactions. For instance, it has been found to be highly effective in promoting cross-coupling reactions, which are fundamental to the synthesis of complex organic molecules. These reactions are widely used in the pharmaceutical industry to construct novel drug molecules.

The significance of (E)-Hex-3-ene-3,4-diylbis(4,1-phenylene) bis(dihydrogen phosphate) extends beyond its applications in materials science and catalysis. It has also shown promise in the field of green chemistry. The compound's ability to participate in environmentally friendly reactions has made it a valuable tool for developing sustainable chemical processes. For example, it has been used in the synthesis of biodegradable polymers and other eco-friendly materials.

In conclusion, the compound with CAS number 522-40-7, specifically (E)-Hex-3-ene-3,4-diylbis(4,1-phenylene) bis(dihydrogen phosphate), is a multifaceted molecule with a wide range of applications. Its unique structural features and functional groups make it an invaluable asset in various fields, from organic electronics to biomedical research and green chemistry. As research continues to uncover new properties and applications of this compound, its importance is only set to grow.